Cas no 1174305-86-2 (Ethyl 5-amino-1,4-dimethyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1,4-dimethyl-1H-pyrazole-3-carboxylate
• CAS No: 1174305-86-2
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD11107471
• CID: 4683484
• Update Time: 2023-08-15

Ethyl 5-amino-1,4-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1,4-dimethyl-1H-pyrazole-3-carboxylate
• GHHMJDRTUAPOKV-UHFFFAOYSA-N
• 5-amino-1,4-dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester

• MDL： MFCD11107471
• Inchi： 1S/C8H13N3O2/c1-4-13-8(12)6-5(2)7(9)11(3)10-6/h4,9H2,1-3H3
• InChI Key： GHHMJDRTUAPOKV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=C(N)N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives